Cas no 656825-91-1 (1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-
• CAS No: 656825-91-1
• MF: C₉H₁₁F₅N₂OS
• MW: 290.25345826149
• CID: 1695060
• Update Time: 2024-09-02

1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-methanethiol, 5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C9H11F5N2OS/c1-4(2)16-7(17-8(10)11)5(3-18)6(15-16)9(12,13)14/h4,8,18H,3H2,1-2H3
• InChI Key： HJRAKAXOMZZDOJ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(OC(F)F)=C(CS)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 290.05133

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 280.1±40.0 °C(Predicted)
• PSA: 27.05
• pka: 7.75±0.10(Predicted)